Diallylcyanamide

• CAS No.: 538-08-9
• Product Name: Diallylcyanamide
• Molecular Formula: C7H10N2
• Molecular Weight: 122.17 g/mol
• IUPAC Name: bis(prop-2-enyl)cyanamide
• Standard InChI: InChI=1S/C7H10N2/c1-3-5-9(7-8)6-4-2/h3-4H,1-2,5-6H2
• Standard InChIKey: ZOSAYFDMPYAZTB-UHFFFAOYSA-N
• SMILES: C=CCN(CC=C)C#N
• Canonical SMILES: C=CCN(CC=C)C#N
• Appearance: Solid powder
• Boiling Point: 140-145 °C @ 90 MM HG
• Colorform: COLORLESS, MOBILE LIQUID WHEN PURE
• Density: 0.9021
• Melting Point: LESS THAN -70 °C
• Description: Diallylcyanamide Hydrosilylation Cross-Linking of Siloxane Polymers
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: INSOL IN WATER; SOL IN USUAL ORGANIC SOLVENTS; SOL IN ALCOHOL, ETHER, ACETONE, BENZENE
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Diallylcyanamide; NSC 3513; NSC-3513; NSC3513
• Vapor Density: 4.1 (AIR= 1)
• Reference: 1: Islamova RM, Dobrynin MV, Ivanov DM, Vlasov AV, Kaganova EV, Grigoryan GV, Kukushkin VY. bis-Nitrile and bis-Dialkylcyanamide Platinum(II) Complexes as Efficient Catalysts for Hydrosilylation Cross-Linking of Siloxane Polymers. Molecules. 2016 Mar 5;21(3):311. doi: 10.3390/molecules21030311. PubMed PMID: 26959003.; 2: Legin AA, Jakupec MA, Bokach NA, Tyan MR, Kukushkin VY, Keppler BK. Guanidine platinum(II) complexes: synthesis, in vitro antitumor activity, and DNA interactions. J Inorg Biochem. 2014 Apr;133:33-9. doi: 10.1016/j.jinorgbio.2013.12.007. Epub 2013 Dec 22. PubMed PMID: 24444821; PubMed Central PMCID: PMC3989059.; 3: Anisimova TB, Bokach NA, Dolgushin FM, Kukushkin VY. Dialkylcyanamides are more reactive substrates toward metal-mediated nucleophilic addition than alkylcyanides. Dalton Trans. 2013 Sep 14;42(34):12460-7. doi: 10.1039/c3dt51137e. Epub 2013 Jul 17. PubMed PMID: 23860730.; 4: Bolotin DS, Bokach NA, Kritchenkov AS, Haukka M, Kukushkin VY. Amidrazone complexes from a cascade platinum(II)-mediated reaction between amidoximes and dialkylcyanamides. Inorg Chem. 2013 Jun 3;52(11):6378-89. doi: 10.1021/ic4000878. Epub 2013 May 20. PubMed PMID: 23688349.; 5: Anisimova TB, Bokach NA, Luzyanin KV, Haukka M, Kukushkin VY. Push-pull nitrile ligands exhibit specific hydration patterns. Dalton Trans. 2010 Nov 28;39(44):10790-8. doi: 10.1039/c0dt00711k. Epub 2010 Oct 13. PubMed PMID: 20941449.; 6: Gushchin PV, Kuznetsov ML, Haukka M, Wang MJ, Gribanov AV, Kukushkin VY. A novel reactivity mode for metal-activated dialkylcyanamide species: addition of N,N'-diphenylguanidine to a cis-(R2NCN)2Pt(II) center giving an eight-membered chelated platinaguanidine. Inorg Chem. 2009 Mar 16;48(6):2583-92. doi: 10.1021/ic802109d. PubMed PMID: 19220004.; 7: Tyan MR, Bokach NA, Wang MJ, Haukka M, Kuznetsov ML, Kukushkin VY. Facile cyanamide-ammonia coupling mediated by cis- and trans-[PtIIL2] centers and giving metal-bound guanidines. Dalton Trans. 2008 Oct 14;(38):5178-88. doi: 10.1039/b806862c. Epub 2008 Aug 11. PubMed PMID: 18813372.; 8: Zhang HC, Boñaga LV, Ye H, Derian CK, Damiano BP, Maryanoff BE. Novel bis(indolyl)maleimide pyridinophanes that are potent, selective inhibitors of glycogen synthase kinase-3. Bioorg Med Chem Lett. 2007 May 15;17(10):2863-8. Epub 2007 Feb 25. PubMed PMID: 17350261.; 9: Bokach NA, Pakhomova TB, Kukushkin VY, Haukka M, Pombeiro AJ. Hydrolytic metal-mediated coupling of dialkylcyanamides at a Pt(IV) center giving a new family of diimino ligands. Inorg Chem. 2003 Nov 17;42(23):7560-8. PubMed PMID: 14606852.; 10: Ferreira CM, Guedes da Silva MF, Fraústo da Silva JJ, Pombeiro AJ, Kukushkin VY, Michelin RA. Azametallacycles from Ag(I)- or Cu(II)-promoted coupling reactions of dialkylcyanamides with oximes at Pt(II). Inorg Chem. 2001 Mar 12;40(6):1134-42. PubMed PMID: 11300809.
• PubChem Compound: 10849
• Last Modified: Nov 11 2021